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Compound of Interest

Compound Name: 3,5-Difluorobenzonitrile

Cat. No.: B1349092

An In-depth Technical Guide to the Safety Data Sheet of 3,5-Difluorobenzonitrile

This guide provides a comprehensive overview of the safety information for 3,5-
Difluorobenzonitrile (CAS No. 64248-63-1), tailored for researchers, scientists, and
professionals in drug development. The data is compiled from various Safety Data Sheets
(SDS) to ensure a thorough understanding of the substance's hazards, handling, and
emergency procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3,5-Difluorobenzonitrile is
presented below. These characteristics are fundamental for its appropriate handling and
storage.
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Property Value Citations
Molecular Formula C7HsF2N [1112][3]
Molecular Weight 139.10 g/mol [11[415]
Appearance White solid / powder / crystals [21[6]1[7]
Melting Point 84 -88°C [11[2][3][6][7]
Boiling Point 160 - 169 °C at 760 mmHg [2][6][7]
Density 1.26 g/cm3 [7]

Solubility in Water Slightly soluble / Soluble [6][8]

Hazard Identification and Classification

3,5-Difluorobenzonitrile is classified as a hazardous substance. The following table

summarizes its GHS classifications and transportation details.
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Classification Code Description Citations
o Toxic if swallowed /
Acute Toxicity, Oral H301 / H302 ) [4][9][10][11]
Harmful if swallowed
o Harmful in contact
Acute Toxicity, Dermal  H312 ) ) [4191110][11]
with skin
Acute Toxicity, o
) H332 Harmful if inhaled [4190[10][11]
Inhalation
Skin Irritation H315 Causes skin irritation [419110q[11]
o Causes serious eye
Eye Irritation H319 S [4191110q[11]
irritation
Specific Target Organ May cause respirator
pectlc TATGELOIGAN 1335 o PV ooy
Toxicity irritation
] Harmful to aquatic life
Aquatic Hazard (long- ) ]
H412 with long lasting [9]
term)
effects
Signal Word - Warning / Danger [L][71[11][12]
Transport Hazard )
6.1 Toxic substances [6][7]

Class

Packing Group

[6]7]

The logical workflow for hazard identification based on its intrinsic properties is illustrated in the

diagram below.
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GHS Hazard Classifications

- Aqua&z(llgromc
Intrinsic Properties

STOT SE (Respiratory)
H335

Environmental Hazard

i

. . . Eye Irritation
3,5-Difluorobenzonitrile > Irritancy _‘ H319
. Skin Irritation
P Toxicity H315

Acute Toxicity (Oral, Dermal, Inhalation)

H301/H302, H312, H332

Click to download full resolution via product page

Hazard Identification Workflow

Experimental Protocols

The classifications presented in the Safety Data Sheets are derived from standardized
experimental testing and calculation methods. For instance, acute toxicity values (e.g., LD50)
are typically determined using OECD (Organisation for Economic Co-operation and
Development) test guidelines. Skin and eye irritation studies also follow established protocols
to assess the potential for damage. However, the specific, detailed experimental methodologies
used for 3,5-Difluorobenzonitrile are not provided within the reviewed SDS documents. The
classifications are based on test data, expert judgment, or calculation methods as indicated in
the source documents.[9]

Safe Handling and Storage

Proper handling and storage are crucial to minimize risk. The precautionary statements
outlined in the SDS provide guidance for safe use.
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Category Code Statement Citations
] Avoid breathing
Prevention P261 [6][9][11][13]
dust/fumes.

Wash exposed skin
P264 thoroughly after [31I6]1191[13]
handling.

Do not eat, drink or
P270 smoke when using [3B1I61191[13]
this product.

Use only outdoors or
pP271 in a well-ventilated [3B1I61191[13]

area.

Wear protective
gloves, protective

P280 clothing, eye [6][9][11][13]
protection, and face

protection.

Store in a well-
ventilated place. Keep

Storage P403+P233 ) ) [6][9][11]
container tightly

closed.

P405 Store locked up. [6197111]

Dispose of
] contents/container to
Disposal P501 ] [6191111]
an authorized waste

disposal plant.

Handling Recommendations: Avoid all personal contact, including inhalation.[9] Use in a well-
ventilated area and prevent the concentration of dust in hollows.[9] Keep containers securely
sealed when not in use and protect them from physical damage.[9]
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Storage Conditions: Store in original, tightly closed containers in a cool, dry, and well-ventilated
area.[7][8][9] Keep away from incompatible materials such as strong oxidizing agents, strong
acids, strong bases, and strong reducing agents.[6]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures

The following diagram outlines the recommended first-aid procedures in case of exposure.

[ |
I

Follow these steps Follow thele steps Follow these steps Follow these steps

Ingestion |

Skin Contact

Eye Contact |

A
1. Rinse mouth.

2. Do NOT induce vomiting.

3. Immediately call a POISON CENTER or doctor.

1. Remove to fresh air. 1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

2. Keep comfortable for breathing. 1. Immediately remove all contaminated clothing.

3. If not breathing, give artificial respiration. 2'3"\173:l;l:ilgnmg‘:cEllzmye?fnf:;g:ln;;a:;en 3. Continue rinsing for at least 15 minutes.
4. Call a POISON CENTER or doctor. . - 9 . 4. Getimmediate medical attention.

Click to download full resolution via product page

First-Aid Measures Workflow

Fire-Fighting and Accidental Release Measures

This substance is non-combustible, but its container may burn, emitting poisonous fumes.[9] In
case of a fire or spill, the following emergency protocols should be followed.
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Emergency Event

Accidental Release / Spill \ Fire Response
Alert personnel and move upwind. Alert Fire Brigade of location and hazard.
Wear appropriate personal protective equipment (PPE). Wear breathing apparatus and protective gloves.
Contain spill with sand, earth, or vermiculite. P . . - .
Prevent entry into drains or waterways. Use extinguishing media suitable for the surrounding area (e.g., water spray, COz, dry chemical).

A

Clean up spills immediately.
Use dry procedures to avoid generating dust. Cool fire-exposed containers with water spray from a protected location.
Place in a labeled container for disposal.

Click to download full resolution via product page

Emergency Response Protocol

Extinguishing Media: There is no restriction on the type of extinguisher that may be used;
select one that is suitable for the surrounding fire.[9]

Accidental Release: For minor spills, remove all ignition sources and clean up immediately,
avoiding dust generation.[9] For major spills, clear the area of personnel and move upwind.[9]
Alert the fire brigade and contain the spill.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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